3-(5-(isopentylthio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole

• IUPAC Name: 3-[4-(3-methoxyphenyl)-5-(3-methylbutylsulfanyl)-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C22H24N4OS/c1-15(2)11-12-28-22-25-24-21(19-14-23-20-10-5-4-9-18(19)20)26(22)16-7-6-8-17(13-16)27-3/h4-10,13-15,23H,11-12H2,1-3H3
• InChI Key: ZTYUXZBQBOUYNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NN=C(N1C2=CC(=CC=C2)OC)C3=CNC4=CC=CC=C43
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

3-(5-(isopentylthio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole is a chemical compound that belongs to the class of indole-based triazole derivatives. This compound is of great interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Evaluation of Indole Derivatives

Synthesis of Novel Indole-Benzimidazole Derivatives : Indole carboxylic acids were synthesized and condensed with substituted o-phenylenediamines to produce indole-benzimidazoles, showcasing a method for creating complex molecules for potential therapeutic applications (Wang et al., 2016).

Regioselective Synthesis of 3-Benzylthiazolo[3,2-a]indoles : Utilizing 2-(prop-2-ynylthio)-1H-indoles, this study presents a one-pot operation for synthesizing 3-benzylthiazolo[3,2-a]indoles, illustrating the adaptability of indole derivatives in chemical synthesis (Majumdar & Nath, 2011).

Antimicrobial and Antioxidant Properties

Antimicrobial and Antioxidant Evaluation of Triazole Derivatives : A series of 4-benzyl/phenyl-3-(1-methyl-1H-indole-2-yl)-1H-1,2,4-triazole-5(4H)-thione derivatives were synthesized and evaluated for their antimicrobial and antioxidant properties, demonstrating the potential of these compounds in developing new therapeutics (Baytas et al., 2012).

Corrosion Inhibition

Corrosion Control Using Triazole Derivatives : The study explores the use of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole for corrosion inhibition on mild steel, illustrating the application of triazole derivatives in materials science (Bentiss et al., 2009).

Anticancer Activity

In-vitro Anticancer Evaluation of Thiazoles : A research on 5-(2′-indolyl)thiazoles assessed their cytotoxicity against human cancer cell lines, indicating the role of indole derivatives in cancer research and potential therapeutic uses (Vaddula et al., 2016).